6-isobutyl-3-{[4-(2-pyrimidinyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 6-(2-methylpropyl)-3-(4-pyrimidin-2-ylpiperazine-1-carbonyl)-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C18H21N7O3S/c1-11(2)10-25-15(26)13-12(21-18(25)28)14(29-22-13)16(27)23-6-8-24(9-7-23)17-19-4-3-5-20-17/h3-5,11H,6-10H2,1-2H3,(H,21,28)
• InChI Key: DCEBABFIHNLDLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C18H21N7O3S
• Molecular Weight: 415.5 g/mol

Description

6-isobutyl-3-{[4-(2-pyrimidinyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a useful research compound. Its molecular formula is C18H21N7O3S and its molecular weight is 415.47. The purity is usually 95%.
BenchChem offers high-quality 6-isobutyl-3-{[4-(2-pyrimidinyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-isobutyl-3-{[4-(2-pyrimidinyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 6-isobutyl-3-{[4-(2-pyrimidinyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is part of a broader class of chemicals involved in the synthesis of various heterocyclic compounds. Research into similar compounds has led to the development of novel pyrimidine, triazine, and isothiazoloquinoline derivatives, many of which have been explored for their potential biological activities. For instance, the synthesis of novel 5-alkyl-6-substituted uracils and related derivatives demonstrates the versatility of pyrimidine-based structures in creating compounds with potential antimicrobial activities (Al-Turkistani et al., 2011). Similarly, studies on the synthesis of heteroaromatic compounds have led to the creation of structures with enzymatic agent effects (Abdel-Aziz et al., 1996).

Biological Activities and Applications

The chemical framework of compounds like 6-isobutyl-3-{[4-(2-pyrimidinyl)piperazino]carbonyl}isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione often lends itself to biological investigations, particularly in the field of medicinal chemistry. Various derivatives of related structures have been synthesized and evaluated for their antimicrobial properties, as seen in the synthesis and antimicrobial activity studies of novel uracils and related derivatives (Al-Turkistani et al., 2011). Furthermore, the exploration of fused cyanopyrimidine derivatives has shown moderate effects on the activity of certain enzymes, highlighting the potential for these compounds in enzymatic regulation (Abdel-Aziz et al., 1996).